Cas no 1803722-74-8 (Ethyl 3-(3-chloropropyl)-4-(difluoromethyl)benzoate)

• Product Name: Ethyl 3-(3-chloropropyl)-4-(difluoromethyl)benzoate
• CAS No: 1803722-74-8
• MF: C₁₃H₁₅ClF₂O₂
• MW: 276.706810235977
• CID: 4959209
• Update Time: 2025-06-27

Ethyl 3-(3-chloropropyl)-4-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-chloropropyl)-4-(difluoromethyl)benzoate

• Inchi： 1S/C13H15ClF2O2/c1-2-18-13(17)10-5-6-11(12(15)16)9(8-10)4-3-7-14/h5-6,8,12H,2-4,7H2,1H3
• InChI Key： OCCBCESDSDLRDC-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C(=O)OCC)C=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 261
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(3-chloropropyl)-4-(difluoromethyl)benzoate

Ethyl 3-(3-chloropropyl)-4-(difluoromethyl)benzoate (CAS No. 1803722-74-8): A Comprehensive Overview

Ethyl 3-(3-chloropropyl)-4-(difluoromethyl)benzoate, identified by its CAS number 1803722-74-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, holds promise in various applications, particularly in the development of novel therapeutic agents and agrochemicals. The presence of both chloropropyl and difluoromethyl substituents in its benzoate backbone imparts unique chemical properties, making it a subject of intense study among researchers.

The benzoate moiety is a well-known pharmacophore in medicinal chemistry, often found in drugs with diverse biological activities. In Ethyl 3-(3-chloropropyl)-4-(difluoromethyl)benzoate, the benzoate group serves as a scaffold for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties. The 3-chloropropyl side chain introduces a lipophilic region that can improve membrane permeability, while the difluoromethyl group is known to enhance metabolic stability and binding affinity to biological targets.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for Ethyl 3-(3-chloropropyl)-4-(difluoromethyl)benzoate. These methods often involve multi-step reactions that carefully control the regioselectivity and stereochemistry of the product. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the difluoromethyl group with high precision. Such innovations not only improve yield but also reduce the environmental impact of production processes.

The compound's potential applications extend beyond pharmaceuticals. In agrochemical research, Ethyl 3-(3-chloropropyl)-4-(difluoromethyl)benzoate has been investigated as a precursor for herbicides and fungicides. The structural features of this molecule contribute to its ability to interact with biological enzymes in plants, offering a pathway to develop more effective crop protection agents. Furthermore, its stability under various environmental conditions makes it a promising candidate for field applications.

In the realm of medicinal chemistry, Ethyl 3-(3-chloropropyl)-4-(difluoromethyl)benzoate has been explored as a building block for drug discovery programs. Researchers have synthesized analogs of this compound to investigate their effects on enzymes and receptors involved in diseases such as cancer and inflammation. The< strong>difluoromethyl group, in particular, has been shown to enhance the bioavailability of drug candidates by improving their metabolic resistance. This property is crucial for developing long-acting therapeutics that require fewer dosages.

The synthesis of Ethyl 3-(3-chloropropyl)-4-(difluoromethyl)benzoate also involves considerations of green chemistry principles. Efforts have been made to minimize waste and hazardous byproducts through optimized reaction conditions and solvent systems. For example, the use of recyclable catalysts and aqueous reaction media aligns with the growing emphasis on sustainable practices in chemical manufacturing.

As research continues to uncover new applications for Ethyl 3-(3-chloropropyl)-4-(difluoromethyl)benzoate, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships facilitate the rapid translation of laboratory findings into clinical trials and commercial products. The compound's versatility makes it an attractive candidate for interdisciplinary studies that bridge organic chemistry, pharmacology, and materials science.

The future prospects for Ethyl 3-(3-chloropropyl)-4-(difluoromethyl)benzoate are bright, with ongoing research focusing on expanding its utility in drug development and industrial applications. Innovations in computational chemistry are also playing a role by predicting new derivatives with enhanced properties through virtual screening methods. This combination of experimental and computational approaches ensures that the full potential of this compound is realized.